Cas no 2680807-45-6 (2-acetyl-5-oxa-2-azaspiro3.4octane-6-carboxylic acid)

• Product Name: 2-acetyl-5-oxa-2-azaspiro3.4octane-6-carboxylic acid
• CAS No: 2680807-45-6
• MF: C₉H₁₃NO₄
• MW: 199.203822851181
• CID: 5650620
• PubChem ID: 165918790
• Update Time: 2025-05-21

2-acetyl-5-oxa-2-azaspiro3.4octane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680807-45-6
• 2-acetyl-5-oxa-2-azaspiro[3.4]octane-6-carboxylic acid
• EN300-28272201
• 2-acetyl-5-oxa-2-azaspiro3.4octane-6-carboxylic acid

• Inchi： 1S/C9H13NO4/c1-6(11)10-4-9(5-10)3-2-7(14-9)8(12)13/h7H,2-5H2,1H3,(H,12,13)
• InChI Key： IIZILZBFJNMTSQ-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)CCC21CN(C(C)=O)C2

Computed Properties

• Exact Mass: 199.08445790g/mol
• Monoisotopic Mass: 199.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-acetyl-5-oxa-2-azaspiro3.4octane-6-carboxylic acid

Comprehensive Overview of 2-acetyl-5-oxa-2-azaspiro[3.4]octane-6-carboxylic acid (CAS No. 2680807-45-6)

2-acetyl-5-oxa-2-azaspiro[3.4]octane-6-carboxylic acid (CAS No. 2680807-45-6) is a novel spirocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the class of spiroheterocycles, which are increasingly explored for their potential in drug discovery and material science. Its molecular framework combines an acetyl group, a 5-oxa-2-azaspiro[3.4]octane core, and a carboxylic acid moiety, making it a versatile intermediate for synthetic applications.

The spirocyclic architecture of this compound is particularly noteworthy, as it offers enhanced three-dimensionality compared to flat aromatic systems. This property is highly valued in modern medicinal chemistry, where researchers seek to improve drug-like properties such as solubility, metabolic stability, and target selectivity. The presence of both oxygen and nitrogen atoms in the spiro ring system provides multiple sites for hydrogen bonding, which can be exploited in molecular recognition processes.

Recent studies have highlighted the potential of 2-acetyl-5-oxa-2-azaspiro[3.4]octane-6-carboxylic acid as a building block for proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in drug development. PROTACs are bifunctional molecules that recruit E3 ubiquitin ligases to degrade target proteins, and the spirocyclic scaffold of this compound may contribute to improved pharmacokinetic properties. This application aligns with the growing interest in targeted protein degradation as a therapeutic strategy.

In the context of green chemistry, the synthetic routes to 2-acetyl-5-oxa-2-azaspiro[3.4]octane-6-carboxylic acid have been optimized to minimize environmental impact. Researchers are exploring catalytic methods and biocatalysis to produce this compound efficiently, addressing the pharmaceutical industry's demand for sustainable processes. These advancements resonate with the global push toward eco-friendly synthesis and circular economy principles.

The compound's carboxylic acid functionality allows for straightforward derivatization, enabling the creation of diverse analogs for structure-activity relationship studies. This feature is particularly valuable in fragment-based drug discovery, where small molecular fragments are grown or linked to optimize binding affinity. The 2-acetyl group further enhances the compound's utility by providing a handle for additional chemical modifications.

From a computational chemistry perspective, 2-acetyl-5-oxa-2-azaspiro[3.4]octane-6-carboxylic acid presents an interesting case for molecular modeling studies. Its spirocyclic constraint influences conformational dynamics, which can be analyzed using advanced molecular dynamics simulations and quantum mechanical calculations. These computational approaches help predict the compound's behavior in biological systems and guide rational design efforts.

In material science applications, the spiro[3.4]octane core of this compound has shown promise as a rigid scaffold for constructing functional polymers and supramolecular assemblies. The combination of oxygen and nitrogen heteroatoms within the ring system may contribute to interesting electronic properties, potentially useful in organic electronics or sensor technologies.

The analytical characterization of 2-acetyl-5-oxa-2-azaspiro[3.4]octane-6-carboxylic acid typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry, and X-ray crystallography. These methods confirm the compound's structural integrity and purity, which are critical for research applications. Recent improvements in analytical instrumentation have facilitated more precise characterization of such complex spirocyclic systems.

As the pharmaceutical industry continues to explore three-dimensional molecular architectures, compounds like 2-acetyl-5-oxa-2-azaspiro[3.4]octane-6-carboxylic acid are likely to play increasingly important roles. Their ability to access underexplored chemical space makes them valuable tools for addressing challenging biological targets, particularly in areas such as CNS drug discovery and antibiotic development where traditional flat molecules often fail.

Looking ahead, research on 2-acetyl-5-oxa-2-azaspiro[3.4]octane-6-carboxylic acid is expected to expand into new areas such as bioconjugation chemistry and chemical biology probes. The compound's balanced lipophilicity and polarity profile make it suitable for developing cell-permeable tools to study biological processes. This aligns with current trends in precision medicine and personalized therapeutics, where understanding molecular interactions at a deeper level is paramount.